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Compound of Interest

Tris(1-chloro-2-propyl) Phosphate-
dis

cat. No.: B12377662

Compound Name:

CAS Number: 1447569-78-9

This technical guide provides an in-depth overview of Tris(1-chloro-2-propyl) phosphate-d18,
a deuterated analog of the widely used flame retardant and plasticizer, Tris(1-chloro-2-propyl)
phosphate (TCPP). This document is intended for researchers, scientists, and drug
development professionals, offering comprehensive data, experimental protocols, and insights
into its application and toxicological profile.

Chemical and Physical Properties

Tris(1-chloro-2-propyl) phosphate-d18 is primarily utilized as an internal standard in
analytical chemistry for the quantification of its non-labeled counterpart, TCPP, in various
environmental and biological matrices.[1] Its deuteration provides a distinct mass spectrometric
signature, enabling precise and accurate measurements.

Table 1: Quantitative Data for Tris(1-chloro-2-propyl) Phosphate-d18 and unlabeled TCPP
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Tris(1-chloro-2-propyl) Tris(1-chloro-2-propyl)
Property
Phosphate-d18 Phosphate (unlabeled)
CAS Number 1447569-78-9[1] 13674-84-5
Molecular Formula C9oD18CI304P C9H18CI304P
Molecular Weight 345.68 g/mol [1] 327.56 g/mol
) Colorless or light-yellow
Appearance Yellow QOil o
transparent liquid
Purity Typically =98% Varies by grade
) ) Soluble in most organic
- Soluble in most organic _
Solubility solvents, 1,080 mg/L in water
solvents
at 20°C[2]
2-8°C Refrigerator, Under inert
Storage Temperature Room temperature

atmosphere

Experimental Protocols

The primary application of Tris(1-chloro-2-propyl) phosphate-d18 is as an internal standard
for analytical quantification of TCPP. Below are representative experimental protocols for
sample preparation and analysis using gas chromatography-mass spectrometry (GC-MS).

Sample Preparation: Extraction from Water

This protocol is adapted from methodologies for the analysis of organophosphate flame
retardants in aqueous samples.

Objective: To extract TCPP from water samples for GC-MS analysis, using Tris(1-chloro-2-
propyl) phosphate-d18 as an internal standard.

Materials:

o Water sample (1 L)
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Tris(1-chloro-2-propyl) phosphate-d18 internal standard solution (in a solvent like acetone
or ethyl acetate)

Dichloromethane (DCM), HPLC grade
Sodium sulfate, anhydrous
Separatory funnel (2 L)

Rotary evaporator

Concentrator tube

GC vials

Procedure:

Spike the 1 L water sample with a known amount of Tris(1-chloro-2-propyl) phosphate-
d18 internal standard solution.

Transfer the spiked water sample to a 2 L separatory funnel.
Add 60 mL of DCM to the separatory funnel.
Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

Allow the layers to separate and drain the lower organic layer into a flask containing
anhydrous sodium sulfate.

Repeat the extraction twice more with fresh 60 mL portions of DCM, combining the organic
extracts.

Dry the combined extract over anhydrous sodium sulfate for at least 10 minutes.
Decant the dried extract and concentrate it to approximately 1 mL using a rotary evaporator.
Further concentrate the extract to a final volume of 0.5 mL under a gentle stream of nitrogen.

Transfer the final extract to a GC vial for analysis.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

Objective: To quantify the concentration of TCPP in the prepared extract using GC-MS with
Tris(1-chloro-2-propyl) phosphate-d18 as an internal standard.

Instrumentation:

o Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890A GC with 5975C
MS)

e Capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 um film thickness)
GC Conditions:
* Injector: Splitless mode at 280 °C
o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min
e Oven Temperature Program:
o Initial temperature: 70 °C, hold for 2 minutes
o Ramp 1: 15 °C/min to 200 °C
o Ramp 2: 10 °C/min to 280 °C, hold for 5 minutes
MS Conditions:
 lonization Mode: Electron lonization (El) at 70 eV
e Acquisition Mode: Selected lon Monitoring (SIM)
o Monitor characteristic ions for both TCPP and Tris(1-chloro-2-propyl) phosphate-d18.

Quantification: A calibration curve is constructed by analyzing a series of standards containing
known concentrations of TCPP and a constant concentration of the Tris(1-chloro-2-propyl)
phosphate-d18 internal standard. The concentration of TCPP in the sample is determined by
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comparing the ratio of the peak area of the analyte to the peak area of the internal standard
against the calibration curve.

Toxicological Profile and Signaling Pathways

While Tris(1-chloro-2-propyl) phosphate-d18 is used in analytical settings, the toxicological
profile of its non-deuterated form, TCPP, is of significant interest to researchers. Studies have
shown that TCPP can induce various cellular and molecular effects.

Overview of TCPP Toxicity

TCPP exposure has been linked to several adverse health effects, including:

o Oxidative Stress: TCPP can lead to an imbalance between the production of reactive oxygen
species (ROS) and the antioxidant capacity of cells, resulting in oxidative damage.[3][4]

e Apoptosis: Studies have demonstrated that TCPP can induce programmed cell death, or
apoptosis, in various cell types.[3]

o Endocrine Disruption: There is evidence to suggest that TCPP can interfere with the
endocrine system, potentially affecting hormone signaling pathways.[4][5]

» Genotoxicity: Some studies have indicated that TCPP may have genotoxic potential, causing
damage to DNA.[3][6]

Signaling Pathways

The following diagrams illustrate the logical relationships and workflows related to TCPP's
toxicological effects and its analysis.

Sample Preparation Workflow

Water Sample Spiking with d18-TCPP g g Liquid-Liquid Extraction Concentration GC-MS Analysis

Click to download full resolution via product page
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Caption: Workflow for the analysis of TCPP in water samples.
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Caption: Postulated signaling pathway of TCPP-induced toxicity.

Synthesis

The industrial synthesis of the unlabeled Tris(1-chloro-2-propyl) phosphate involves the
reaction of phosphoryl chloride with propylene oxide.[2][7] This process can be carried out in a
batchwise or continuous manner, often in the presence of a catalyst.[7] The synthesis of the
deuterated analog, Tris(1-chloro-2-propyl) phosphate-d18, would likely follow a similar
chemical route, utilizing deuterated propylene oxide as a starting material.
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Caption: General synthesis pathway for Tris(1-chloro-2-propyl) phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Tris(1-chloro-2-propyl) Phosphate-
d18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377662+#tris-1-chloro-2-propyl-phosphate-d18-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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